2-fluoro-N-[1-(2-morpholin-4-ylethyl)benzimidazol-2-yl]benzamide

• IUPAC Name: 2-fluoro-N-[1-(2-morpholin-4-ylethyl)benzimidazol-2-yl]benzamide
• InChI: InChI=1S/C20H21FN4O2/c21-16-6-2-1-5-15(16)19(26)23-20-22-17-7-3-4-8-18(17)25(20)10-9-24-11-13-27-14-12-24/h1-8H,9-14H2,(H,22,23,26)
• InChI Key: FIFOKOLRXKQPPO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C3=CC=CC=C3N=C2NC(=O)C4=CC=CC=C4F
• Molecular Formula: C20H21FN4O2
• Molecular Weight: 368.4 g/mol

Description

2-fluoro-N-[1-(2-morpholin-4-ylethyl)benzimidazol-2-yl]benzamide is a complex organic compound belonging to the class of benzamides It is characterized by the presence of a fluoro group, a benzimidazole moiety, and a morpholine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-N-[1-(2-morpholin-4-ylethyl)benzimidazol-2-yl]benzamide typically involves the condensation of 2-fluorobenzoic acid with 1-(2-morpholin-4-ylethyl)benzimidazole. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-fluoro-N-[1-(2-morpholin-4-ylethyl)benzimidazol-2-yl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluoro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzimidazole derivatives.

Scientific Research Applications

2-fluoro-N-[1-(2-morpholin-4-ylethyl)benzimidazol-2-yl]benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[1-(2-morpholin-4-ylethyl)benzimidazol-2-yl]benzamide involves its interaction with specific molecular targets. It is known to inhibit certain enzymes, such as mitogen-activated protein kinases (MAPKs), which play a crucial role in cell signaling pathways. By inhibiting these enzymes, the compound can modulate various cellular processes, including proliferation, differentiation, and apoptosis.

Comparison with Similar Compounds

Similar Compounds

• 3-fluoro-5-morpholin-4-yl-N-[1-(2-pyridin-4-ylethyl)-1H-indol-6-yl]benzamide
• 3-fluoro-5-morpholin-4-yl-N-[3-(2-pyridin-4-ylethyl)-1H-indol-5-yl]benzamide

Uniqueness

2-fluoro-N-[1-(2-morpholin-4-ylethyl)benzimidazol-2-yl]benzamide is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. The presence of the fluoro group and the benzimidazole moiety enhances its stability and reactivity, making it a valuable compound for various applications.